(4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile

• IUPAC Name: (4R)-3-[4-(3,5-dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile
• InChI: InChI=1S/C16H16N4OS/c1-11-7-12(2)20(18-11)14-5-3-13(4-6-14)16(21)19-10-22-9-15(19)8-17/h3-7,15H,9-10H2,1-2H3/t15-/m1/s1
• InChI Key: KWSGPROYFBKBLW-OAHLLOKOSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)C(=O)N3CSCC3C#N)C
• Isomeric SMILES: CC1=CC(=NN1C2=CC=C(C=C2)C(=O)N3CSC[C@H]3C#N)C
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

(4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile, also known as DPTC, is a synthetic compound that has been widely studied for its potential use in scientific research. DPTC belongs to the thiazolidine family of compounds, which have been shown to have a range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. In

Mechanism of Action

The exact mechanism of action of (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body. (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has also been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer effects, (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has been shown to have antioxidant activity, which could make it a potential treatment for oxidative stress-related diseases. (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes, suggesting that it could be a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile in lab experiments is its potent anti-cancer activity. (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has been shown to be effective against a range of cancer cell lines, which makes it a promising candidate for further study as a potential anti-cancer therapy. However, one of the limitations of using (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile in lab experiments is its relatively low solubility in water, which can make it difficult to administer to animals in vivo.

Future Directions

There are several future directions for research on (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile. One area of research could be to further investigate its anti-cancer activity and potential use as an anti-cancer therapy. Another area of research could be to investigate its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research could be conducted to investigate its potential use in the treatment of type 2 diabetes. Finally, future research could focus on improving the solubility of (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile in water, which could make it a more practical candidate for in vivo studies.

Synthesis Methods

The synthesis of (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile involves the reaction of 3,5-dimethylpyrazole-1-carboxylic acid with 4-(chloromethyl)benzoic acid to form the intermediate product 4-(3,5-dimethylpyrazol-1-yl)benzoic acid. This intermediate is then reacted with thioamide and triethylamine to produce (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile. The purity of the final product is typically confirmed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

(4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has been studied for its potential use in a range of scientific research applications. One of the most promising areas of research has been in the development of anti-cancer therapies. Studies have shown that (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has potent anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has also been shown to have anti-inflammatory effects, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis.